3-hydroxyoxetane-3-carboxamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxyoxetane-3-carboxamide involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-chlorooxetane", "Sodium hydroxide", "Ammonium chloride", "Hydroxylamine hydrochloride", "Sodium bicarbonate", "Acetic anhydride", "Methanol", "Water" ], "Reaction": [ "Step 1: 3-chlorooxetane is reacted with sodium hydroxide to form 3-hydroxyoxetane.", "Step 2: 3-hydroxyoxetane is reacted with hydroxylamine hydrochloride in the presence of sodium bicarbonate to form 3-hydroxyoxetane-3-oxime.", "Step 3: 3-hydroxyoxetane-3-oxime is reacted with acetic anhydride to form 3-acetoxyoxetane-3-oxime.", "Step 4: 3-acetoxyoxetane-3-oxime is hydrolyzed with ammonium chloride in methanol and water to form 3-hydroxyoxetane-3-carboxamide." ] } | |
CAS RN |
1273577-19-7 |
Product Name |
3-hydroxyoxetane-3-carboxamide |
Molecular Formula |
C4H7NO3 |
Molecular Weight |
117.1 |
Purity |
95 |
Origin of Product |
United States |
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